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Compound of Interest

Compound Name: Emtricitabine-15N,D2

Cat. No.: B12427662

This guide provides a focused examination of the molecular characteristics of the isotopically
labeled reverse transcriptase inhibitor, Emtricitabine-15N,D2, for researchers, scientists, and
professionals in drug development.

Core Molecular Data

The key quantitative data for Emtricitabine and its stable isotope-labeled counterpart,
Emtricitabine-15N,D2, are summarized below. This information is fundamental for a variety of
research applications, including its use as an internal standard in quantitative analyses.

Compound Molecular Formula Molecular Weight ( g/mol )
Emtricitabine CsH10FN30sS[1][2][3][4] 247.25[3][4][5]

S CsHsD2FN215NOsS[6][7][8][9]
Emtricitabine-15N,D2 250.25[7][8][9][11][12][13]

[10]

Isotopic Labeling of Emtricitabine

Emtricitabine-15N,D2 is a stable isotope-labeled version of Emtricitabine.[12] This labeling
involves the incorporation of one nitrogen-15 (*>N) and two deuterium (D or 2H) atoms into the
molecular structure of the parent drug. Such labeled compounds are critical for use as internal
standards in bioanalytical assays, enabling precise quantification in complex biological
matrices.[14]
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Figure 1. Isotopic Labeling of Emtricitabine
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Figure 1. Relationship between Emtricitabine and its isotopically labeled form.

Mechanism of Action

Emtricitabine is a synthetic nucleoside analog of cytidine that exhibits potent antiviral activity
against the Human Immunodeficiency Virus Type 1 (HIV-1).[1][2] Its mechanism of action
involves the inhibition of the HIV-1 reverse transcriptase enzyme.[1][4] Following
administration, Emtricitabine is phosphorylated by cellular enzymes to form its active 5'-
triphosphate metabolite. This active form competes with the natural substrate, deoxycytidine 5'-
triphosphate, and its incorporation into the growing viral DNA chain leads to termination of DNA
synthesis.[1]

Experimental Protocols

Detailed experimental protocols for the synthesis, analysis, or use of Emtricitabine-15N,D2
are highly specific to the research application and are typically developed and validated in-
house by individual research laboratories or available through specialized service providers.
Publicly available, standardized protocols are not detailed in the general literature. For specific
analytical methods, researchers should refer to pharmacopeial standards or relevant scientific

publications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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